4-bromo-1-methyl-2-phenyl-5-[(2,2,2-trifluoroethoxy)methyl]-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-bromo-1-methyl-2-phenyl-5-(2,2,2-trifluoroethoxymethyl)pyrazol-3-one
• InChI: InChI=1S/C13H12BrF3N2O2/c1-18-10(7-21-8-13(15,16)17)11(14)12(20)19(18)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: LKHZITYCCKNBQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N1C2=CC=CC=C2)Br)COCC(F)(F)F
• Molecular Formula: C13H12BrF3N2O2
• Molecular Weight: 365.15 g/mol

Description

4-bromo-1-methyl-2-phenyl-5-[(2,2,2-trifluoroethoxy)methyl]-1,2-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C13H12BrF3N2O2 and its molecular weight is 365.15. The purity is usually 95%.
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Scientific Research Applications

Copper-Catalyzed Synthesis

A study by Lu et al. (2019) discusses the copper-catalyzed synthesis of 4-trifluoromethyl pyrazoles, a category to which the compound belongs. This protocol involves cycloaddition with N-arylsydnone derivatives, showcasing the utility of such compounds in organic synthesis.

Enhanced Brightness Emission-Tuned Nanoparticles

Fischer, Baier, and Mecking (2013) explored the use of bromo-substituted pyrazoles in the creation of emission-tuned nanoparticles from heterodifunctional polyfluorene building blocks (Fischer, Baier, & Mecking, 2013). This research demonstrates the relevance of such compounds in the development of materials with specific optical properties.

Tautomerism Studies

Research by Trofimenko et al. (2007) focused on the tautomerism of 4-bromo substituted 1H-pyrazoles. This study provides insights into the structural behavior of these compounds, which is crucial for understanding their chemical properties and potential applications.

Synthesis of Heterocyclic Compounds

A study on the synthesis of heterocyclic compounds involving bromo-substituted pyrazoles is presented by Youssef (1984). This research highlights the versatility of these compounds in synthesizing diverse heterocyclic structures.

Antibacterial and Antifungal Activities

Pundeer et al. (2013) investigated the antibacterial and antifungal activities of bromo-substituted pyrazoles, underscoring their potential in developing new antimicrobial agents (Pundeer, Sushma, Kiran, Sharma, Aneja, & Prakash, 2013).

Synthesis and Antifungal Activity of Pyrazole Derivatives

Du et al. (2015) synthesized novel pyrazole derivatives, including bromo-substituted ones, and evaluated their antifungal activities. This suggests the utility of these compounds in agriculture and pharmaceuticals (Du, Tian, Yang, Li, Li, Jia, Che, Wang, & Qin, 2015).